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Compound of Interest

Compound Name: 2-(Pyridin-3-yl)acetohydrazide

Cat. No.: B027526 Get Quote

Essential Safety and Handling Guide for 2-(Pyridin-
3-yl)acetohydrazide
This guide provides crucial safety and logistical information for the handling and disposal of 2-
(Pyridin-3-yl)acetohydrazide, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on best practices for handling hydrazide

compounds and should be implemented to ensure a safe laboratory environment.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-(Pyridin-3-yl)acetohydrazide is not readily

available, data from closely related hydrazide compounds, such as acetic hydrazide, indicate

potential hazards. This compound is presumed to be harmful if swallowed, cause skin and eye

irritation, and may be a suspected mutagen or carcinogen.[1] Therefore, it is imperative to

handle this chemical with the utmost care, utilizing appropriate personal protective equipment

and engineering controls.

Quantitative Data Summary
The following table summarizes key hazard information for a related compound, which should

be used as a conservative guide for handling 2-(Pyridin-3-yl)acetohydrazide.
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Parameter Value Reference

UN Number 2811

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S.

Transport Hazard Class 6.1 (Toxic substances)

Packing Group
III (Substance presenting low

danger)

GHS Hazard Statements

H301: Toxic if swallowedH317:

May cause an allergic skin

reactionH361: Suspected of

damaging fertility or the unborn

childH402: Harmful to aquatic

life

[2]

GHS Precautionary

Statements (Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

[2]

Operational Plan: Safe Handling Protocol
Adherence to a strict procedural approach is critical for the safe handling of 2-(Pyridin-3-
yl)acetohydrazide.

Engineering Controls
Fume Hood: All handling of 2-(Pyridin-3-yl)acetohydrazide, including weighing,

transferring, and preparing solutions, must be conducted in a certified chemical fume hood to

minimize inhalation exposure.[2]

Ventilation: Ensure the laboratory is well-ventilated.

Eyewash and Safety Shower: An operational and easily accessible emergency eyewash

station and safety shower must be located in the immediate vicinity of the handling area.[3]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against chemical exposure.[4] The

following PPE is mandatory when handling 2-(Pyridin-3-yl)acetohydrazide:

Eye and Face Protection: Wear chemical splash goggles and a face shield to protect against

splashes.[3][5]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene.[3] Always consult the

glove manufacturer's resistance chart for specific chemical compatibility.

Lab Coat: A flame-resistant lab coat or coveralls should be worn to protect the body from

spills.[3][4]

Closed-toe Shoes: Sturdy, closed-toe shoes are required.[3]

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls are insufficient, a NIOSH-approved respirator with appropriate cartridges should be

used.[3] A complete respiratory protection program, including fit-testing, should be

implemented.[3][6]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

fume hood is functioning properly.

Weighing and Transferring: Conduct all weighing and transferring of the solid compound

within the chemical fume hood. Use a spatula for transfers and avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[6] Decontaminate the work area within the fume hood.

Disposal Plan
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Proper disposal of 2-(Pyridin-3-yl)acetohydrazide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Hazardous Waste: All materials contaminated with 2-(Pyridin-3-yl)acetohydrazide,

including unused product, reaction byproducts, contaminated PPE (gloves, etc.), and spill

cleanup materials, must be treated as hazardous waste.[2]

Containers: Collect waste in a designated, properly labeled, and sealed hazardous waste

container. Do not mix with other waste streams.[2]

Disposal Protocol
Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the

chemical name: "2-(Pyridin-3-yl)acetohydrazide".

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

secondary containment area while awaiting pickup.

Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed and

certified hazardous waste disposal company.[2][7] Provide the company with a complete and

accurate description of the waste.

Empty Containers: Empty containers should be treated as hazardous waste, sealed, and

disposed of through the same licensed company.[2] Do not rinse empty containers into the

drain.
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Workflow for Safe Handling of 2-(Pyridin-3-yl)acetohydrazide
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Caption: Safe handling workflow for 2-(Pyridin-3-yl)acetohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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